N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cyclopropanesulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]cyclopropanesulfonamide
• InChI: InChI=1S/C13H15NO5S/c15-13(10-5-7-18-8-10,12-2-1-6-19-12)9-14-20(16,17)11-3-4-11/h1-2,5-8,11,14-15H,3-4,9H2
• InChI Key: FEDCMKNXCMHOTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)NCC(C2=COC=C2)(C3=CC=CO3)O
• Molecular Formula: C13H15NO5S
• Molecular Weight: 297.33 g/mol

Description

N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cyclopropanesulfonamide is a chemical compound that has been recently studied for its potential applications in scientific research. This compound has been found to possess unique properties that make it a promising candidate for various research applications.

Scientific Research Applications

Lewis Acid Catalyzed Annulations

Lewis acid-catalyzed annulations of donor-acceptor cyclopropanes, including sulfonamides, provide a methodology for constructing complex cyclic structures such as cyclopentene sulfonamides. This technique, involving Sc(OTf)3 catalysis, underscores the utility of cyclopropane derivatives in synthesizing structurally diverse and functionally rich molecules, potentially applicable to "N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cyclopropanesulfonamide" (Mackay et al., 2014).

Synthesis of 2-Sulfonylbenzo[b]furans

The construction of 2-sulfonylbenzo[b]furans from trans-2-hydroxycinnamic acids and sodium sulfinates, mediated by CuCl2·2H2O/AgTFA, showcases a novel protocol for synthesizing furan derivatives. This approach highlights the potential for incorporating sulfonamide functionalities into furan rings, which could be relevant for derivatives like "this compound" (Li & Liu, 2014).

Catalytic Reduction of Biomass-Derived Furanic Compounds

The catalytic reduction of furfural and 5-hydroxymethylfurfural (HMF) to various products using heterogeneous catalysts involves reactions like hydrogenation and hydrogenolysis. This research into furan-based compounds' transformation can inform the functionalization and application of furan-containing sulfonamides in material science or as intermediates in synthesizing bio-based polymers (Nakagawa et al., 2013).

Enzymatic Synthesis of Biobased Polyesters

The enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters showcases a green chemistry approach to synthesizing furan-based polyesters. This method emphasizes the potential of furan derivatives in creating renewable and sustainable materials, which might include applications for complex sulfonamide structures like the subject compound (Jiang et al., 2014).